Cas no 405928-83-8 (Pyrimidine, 4-(3-butynyloxy)-6-(2-propynyloxy)- (9CI))

• Product Name: Pyrimidine, 4-(3-butynyloxy)-6-(2-propynyloxy)- (9CI)
• CAS No: 405928-83-8
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• CID: 925952
• PubChem ID: 22599681
• Update Time: 2025-04-19

Pyrimidine, 4-(3-butynyloxy)-6-(2-propynyloxy)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-(3-butynyloxy)-6-(2-propynyloxy)- (9CI)
• LOIUTYIFMVOKIF-UHFFFAOYSA-N
• 4-(3-Butyn-1-yloxy)-6-(2-propyn-1-yloxy)pyrimidine
• 405928-83-8
• SCHEMBL5410828
• 4-(3-butynyloxy)-6-(2-propynyloxy)pyrimidine

• Inchi： 1S/C11H10N2O2/c1-3-5-7-15-11-8-10(12-9-13-11)14-6-4-2/h1-2,8-9H,5-7H2
• InChI Key： LOIUTYIFMVOKIF-UHFFFAOYSA-N
• SMILES： O(C1C=C(N=CN=1)OCC#C)CCC#C

Computed Properties

• Exact Mass: 202.074227566g/mol
• Monoisotopic Mass: 202.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44.2Ų